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Compound of Interest

Compound Name: PGN-9856

CAS No.: 863704-91-0

Cat. No.: B11932338

Get Quote

CAS Number: 863704-91-0

Chemical Name: 2-(3-(((3',4'-Difluoro[1,1'-biphenyl]-3-yl)carbonyl)amino)phenoxy)acetic acid

This document provides an in-depth technical overview of PGN-9856, a novel and potent

selective agonist for the prostaglandin E2 (PGE2) receptor subtype 2 (EP2). It is intended for

researchers, scientists, and professionals in drug development who are interested in the

pharmacology and therapeutic potential of this compound.

Core Compound Information
PGN-9856 is a non-prostanoid small molecule that acts as a full agonist at the human EP2

receptor.[1][2] Its high affinity and selectivity make it a valuable tool for studying EP2 receptor

signaling and a promising candidate for therapeutic development in various disease areas,

including glaucoma, inflammation, and neurodegenerative diseases.[1][3]
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Property Value

CAS Number 863704-91-0

Molecular Formula C₂₁H₁₅F₂NO₄

Molecular Weight 383.35 g/mol

Appearance Solid

Storage

Short term (days to weeks) at 0-4°C, long term

(months to years) at -20°C.[3] In solvent, store

at -80°C for up to 6 months.[4][5]

Pharmacological Profile
PGN-9856 is characterized by its high potency and selectivity for the EP2 receptor. The

following tables summarize its key pharmacological parameters.

Table 2.1: Receptor Binding Affinity
Receptor pKi (mean ± SEM) Selectivity over EP2

EP2 ≥ 8.3[1][2][4][5] -

EP1 < 5.0 > 1000-fold

EP3 < 5.0 > 1000-fold

EP4 6.0 ± 0.1 180-fold[2]

DP < 5.0 > 1000-fold

FP < 5.0 > 1000-fold

IP < 5.0 > 1000-fold

TP < 5.0 > 1000-fold

Data compiled from studies on human recombinant prostanoid receptors.

Table 2.2: Functional Activity
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Assay Parameter PGN-9856
PGE2 (endogenous
agonist)

cAMP Accumulation in

HEK cells

overexpressing

human EP2 receptor

pEC₅₀ ≥ 8.5[1][2][4][5] 9.7 ± 0.1[2]

Maximal Response Full Agonist Full Agonist

PGN-9856 demonstrates comparable potency and maximal response to the endogenous

agonist PGE2 in functional assays.[1][2]

Mechanism of Action
PGN-9856 selectively binds to and activates the EP2 receptor, a G-protein coupled receptor

(GPCR). This activation stimulates the Gs alpha subunit of the associated G-protein, leading to

the activation of adenylyl cyclase. Adenylyl cyclase then catalyzes the conversion of ATP to

cyclic adenosine monophosphate (cAMP). The subsequent increase in intracellular cAMP

levels activates downstream signaling pathways, including protein kinase A (PKA), which

mediate the various physiological effects of EP2 receptor activation.[3]
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Caption: PGN-9856 signaling pathway.
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Experimental Protocols
The following are detailed methodologies for key experiments used to characterize PGN-9856.

Radioligand Binding Assay
This assay is used to determine the binding affinity (Ki) of PGN-9856 for the EP2 receptor.
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Caption: Workflow for radioligand binding assay.
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Detailed Steps:

Membrane Preparation: Cell membranes from a stable cell line overexpressing the human

EP2 receptor (e.g., HEK293 cells) are prepared by homogenization and centrifugation.

Reaction Mixture: In a multi-well plate, the cell membranes are incubated with a fixed

concentration of radiolabeled PGE2 (e.g., [³H]PGE₂) and varying concentrations of PGN-
9856.

Incubation: The reaction is incubated to allow for competitive binding to reach equilibrium.

Separation: The reaction is terminated by rapid filtration through a glass fiber filter, which

traps the cell membranes with the bound radioligand.

Washing: The filters are washed with ice-cold buffer to remove unbound radioligand.

Detection: The radioactivity retained on the filters is quantified using a liquid scintillation

counter.

Data Analysis: The concentration of PGN-9856 that inhibits 50% of the specific binding of the

radioligand (IC₅₀) is determined. The inhibition constant (Ki) is then calculated using the

Cheng-Prusoff equation.

cAMP Functional Assay
This assay measures the ability of PGN-9856 to stimulate the production of intracellular cAMP,

confirming its agonist activity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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